(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine

• CAS No.: 1315366-99-4
• Molecular Formula: C8H15F3N2O
• Molecular Weight: 212.21 g/mol
• IUPAC Name: N'-[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C8H15F3N2O/c9-8(10,11)7(13-4-3-12)6-2-1-5-14-6/h6-7,13H,1-5,12H2
• InChI Key: ALEQPWLRXBDCMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(C(F)(F)F)NCCN

Description

The compound “(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine” (CAS 1315366-99-4) is a diamine characterized by a trifluoromethyl (-CF₃) group and a tetrahydrofuran (oxolan) moiety. Its structure combines a flexible ethylenediamine backbone with a sterically distinct trifluoro-oxolan substituent, enabling diverse reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine typically involves the reaction of 2,2,2-trifluoroethylamine with oxirane derivatives under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving multiple steps of purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The amino and trifluoro groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

(2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Aminoethyl)[2,2,2-trifluoro-1-(oxolan-2-yl)ethyl]amine involves its interaction with specific molecular targets and pathways. The amino and trifluoro groups play a crucial role in its reactivity and binding affinity. These interactions can modulate various biochemical pathways, leading to the observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorinated Amines with Heterocyclic Moieties

Compound A : 1-(3-Methylthiophen-2-yl)ethylamine (CAS 73812-39-2)

• Structure : Features a thiophene ring and oxolan group.
• Key Differences : The thiophene introduces aromaticity and sulfur-based electronic effects, contrasting with the target compound’s -CF₃ group. This alters solubility (lower due to thiophene’s hydrophobicity) and reactivity (e.g., susceptibility to electrophilic substitution) .

Compound B : 2-(Oxolan-2-ylmethoxy)-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine

• Structure : Contains a trifluoromethoxy (-OCF₃) group and phenyl ring.
• The phenyl ring adds rigidity, reducing conformational flexibility compared to the target compound’s aliphatic backbone .
• Applications : Similar lipophilicity but likely used in agrochemicals due to aromatic stability .

Primary-Amine-Based Catalytic Monomers

Compound C : N-(2-Aminoethyl)prop-2-enamide hydrochloride (4)

• Structure : Shorter chain with a primary amine and acrylamide group.
• Key Differences: The absence of fluorinated or oxolan groups reduces lipophilicity. The primary amine and acrylamide enable rapid polymerization, making it effective in microfluidic organocatalysis (e.g., Knoevenagel reactions) .

Compound D : 2-(Methacryloyloxy)ethyl-4-((2-aminoethyl)amino)-4-oxobutanoate hydrochloride (5)

• Structure : Longer, flexible chain with ester and amide linkages.
• Key Differences : Enhanced flexibility improves catalytic activity in polymeric networks but introduces synthetic complexity. The lack of fluorination reduces chemical stability under acidic conditions .

Diamines with Pharmaceutical Relevance

Compound E : N1-[2,2,2-Trifluoro-1-(tetrahydro-2-furanyl)ethyl]-1,2-ethanediamine

• Structure: Isomeric or synonym of the target compound, based on CAS 1315366-99-4.
• Key Differences : Identical structure, but naming conventions highlight the oxolan (tetrahydrofuran) group’s position. Both share applications in drug discovery, particularly for CNS targets due to blood-brain barrier penetration .

Research Findings and Implications

• Catalytic Performance: The target compound’s secondary amines and fluorinated groups may reduce catalytic activity compared to primary-amine monomers (e.g., Compound C) in reactions like Knoevenagel condensations. However, its lipophilicity could enhance interfacial interactions in heterogeneous systems .
• Pharmaceutical Potential: Unlike thiophene-containing analogs (Compound A), the target’s -CF₃ and oxolan groups balance solubility and metabolic stability, making it suitable for CNS drug candidates .